Cas no 1082828-62-3 (4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidine)

• Product Name: 4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidine
• CAS No: 1082828-62-3
• MF: C₁₀H₁₅N₃O
• MW: 193.245601892471
• CID: 2624402
• PubChem ID: 28344939
• Update Time: 2025-05-21

4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidine
• 1082828-62-3
• 4-(5-CYCLOPROPYL-1,3,4-OXADIAZOL-2-YL)-PIPERIDINE
• F2184-0014
• DTXSID30651302
• SCHEMBL16400431
• LTIDKFOVOHXIJW-UHFFFAOYSA-N
• AB64334
• HTB82862
• DB-117547
• AKOS006316066
• EN300-359389
• 2-CYCLOPROPYL-5-(PIPERIDIN-4-YL)-1,3,4-OXADIAZOLE

• Inchi： 1S/C10H15N3O/c1-2-7(1)9-12-13-10(14-9)8-3-5-11-6-4-8/h7-8,11H,1-6H2
• InChI Key： LTIDKFOVOHXIJW-UHFFFAOYSA-N
• SMILES： O1C(C2CCNCC2)=NN=C1C1CC1

Computed Properties

• Exact Mass: 193.121512110Da
• Monoisotopic Mass: 193.121512110Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 51Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidine

4-(5-Cyclopropyl-1,3,4-Oxadiazol-2-Yl)Piperidine: A Comprehensive Overview

4-(5-Cyclopropyl-1,3,4-Oxadiazol-2-Yl)Piperidine (CAS No. 1082828-62-3) is a structurally unique compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its piperidine ring fused with a 1,3,4-oxadiazole moiety, which imparts it with unique chemical properties and potential bioactivity. The cyclopropyl group attached to the oxadiazole ring further enhances its structural complexity and functional diversity.

The synthesis of 4-(5-Cyclopropyl-1,3,4-Oxadiazol-2-Yl)Piperidine involves a series of intricate chemical reactions, including cyclization and substitution processes. Recent advancements in synthetic methodologies have enabled chemists to optimize the production of this compound, ensuring higher yields and improved purity. The use of microwave-assisted synthesis and continuous flow reactors has been particularly beneficial in streamlining the production process.

From a pharmacological perspective, 4-(5-Cyclopropyl-1,3,4-Oxadiazol-2-Yl)Piperidine has demonstrated promising activity in various biological assays. Studies conducted in 2023 have highlighted its potential as a modulator of ion channels and G-protein coupled receptors (GPCRs), making it a valuable tool in drug discovery efforts targeting neurological disorders such as epilepsy and chronic pain conditions.

The oxadiazole ring in this compound plays a crucial role in its bioactivity by providing a rigid structure that facilitates specific molecular interactions. Additionally, the cyclopropyl group introduces strain into the molecule, which can enhance its reactivity and selectivity towards certain biological targets. These features make 4-(5-Cyclopropyl-1,3,4-Oxadiazol-2-Yl)Piperidine an attractive candidate for further preclinical studies.

Recent research has also explored the use of 4-(5-Cyclopropyl-1,3,4-Oxadiazol-2-Yl)Piperidine as a building block in medicinal chemistry. Its ability to undergo various post-synthesis modifications has opened new avenues for developing structurally diverse analogs with enhanced pharmacokinetic profiles. For instance, the incorporation of bioisosteres and functional groups that improve solubility and permeability has been a focal point in recent studies.

In terms of applications, CAS No. 1082828-62-3 is widely used in academic research settings as a reference compound for studying molecular recognition and drug design principles. Its role as a lead compound in high-throughput screening campaigns has further solidified its importance in contemporary drug discovery pipelines.

Looking ahead, the continued exploration of 4-(5-Cyclopropyl-1,3,4-Oxadiazol-2-Yl)Piperidine is expected to yield valuable insights into its therapeutic potential. With ongoing advancements in computational chemistry and artificial intelligence-driven drug design tools, researchers are well-equipped to unlock new opportunities for leveraging this compound's unique properties.